PGF2alpha-EA
PGF2alpha-EA
Prostaglandin F2alpha 1-ethanolamide is an N-acylethanolamine compound formed by a condensation of prostaglandin F2alpha and ethanolamine. It is a N-acylethanolamine and a prostaglandins Falpha. It is functionally related to a prostaglandin F2alpha.
Brand Name:
Vulcanchem
CAS No.:
353787-70-9
VCID:
VC20814502
InChI:
InChI=1S/C22H39NO5/c1-2-3-6-9-17(25)12-13-19-18(20(26)16-21(19)27)10-7-4-5-8-11-22(28)23-14-15-24/h4,7,12-13,17-21,24-27H,2-3,5-6,8-11,14-16H2,1H3,(H,23,28)/b7-4-,13-12+/t17-,18+,19+,20-,21+/m0/s1
SMILES:
CCCCCC(C=CC1C(CC(C1CC=CCCCC(=O)NCCO)O)O)O
Molecular Formula:
C22H39NO5
Molecular Weight:
397.5 g/mol
PGF2alpha-EA
CAS No.: 353787-70-9
Cat. No.: VC20814502
Molecular Formula: C22H39NO5
Molecular Weight: 397.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Prostaglandin F2alpha 1-ethanolamide is an N-acylethanolamine compound formed by a condensation of prostaglandin F2alpha and ethanolamine. It is a N-acylethanolamine and a prostaglandins Falpha. It is functionally related to a prostaglandin F2alpha. |
|---|---|
| CAS No. | 353787-70-9 |
| Molecular Formula | C22H39NO5 |
| Molecular Weight | 397.5 g/mol |
| IUPAC Name | (Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]cyclopentyl]-N-(2-hydroxyethyl)hept-5-enamide |
| Standard InChI | InChI=1S/C22H39NO5/c1-2-3-6-9-17(25)12-13-19-18(20(26)16-21(19)27)10-7-4-5-8-11-22(28)23-14-15-24/h4,7,12-13,17-21,24-27H,2-3,5-6,8-11,14-16H2,1H3,(H,23,28)/b7-4-,13-12+/t17-,18+,19+,20-,21+/m0/s1 |
| Standard InChI Key | XCVCLIRZZCGEMU-WLOFLUCMSA-N |
| Isomeric SMILES | CCCCC[C@@H](/C=C/[C@H]1[C@@H](C[C@@H]([C@@H]1C/C=C\CCCC(=O)NCCO)O)O)O |
| SMILES | CCCCCC(C=CC1C(CC(C1CC=CCCCC(=O)NCCO)O)O)O |
| Canonical SMILES | CCCCCC(C=CC1C(CC(C1CC=CCCCC(=O)NCCO)O)O)O |
| Appearance | Assay:≥98%A solution in ethanol |
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